Cas no 4627-10-5 (Vinylboronic acid 2-methyl-2,4-pentanediol ester)

• Product Name: Vinylboronic acid 2-methyl-2,4-pentanediol ester
• CAS No: 4627-10-5
• MF: C₈H₁₅BO₂
• MW: 154.014502763748
• MDL: MFCD00066915
• CID: 332254
• PubChem ID: 24885169
• Update Time: 2025-06-08

Vinylboronic acid 2-methyl-2,4-pentanediol ester Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane,2-ethenyl-4,4,6-trimethyl-
• 2-ethenyl-4,4,6-trimethyl-1,3,2-dioxaborinane
• Vinylboronsäure-2-methyl-2,4-pentandiolester
• SCHEMBL585758
• Vinylboronic acid 2-methyl-2,4-pentanediol ester
• AKOS025309982
• AI3-51941
• D84721
• DTXSID90963534
• 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane
• EINECS 225-039-2
• Vinylboronic acid 2-methyl-2,4-pentanediol ester, contains phenothiazine as stabilizer, 95%
• 4,4,6-TRIMETHYL-2-VINYL-1,3,2- DIOXABORINANE
• AB02713
• MFCD00066915
• 4627-10-5
• 4,4,6-TRIMETHYL-2-VINYL-1,3,2-DIOXABORINANE STABILIZED WITH 5-10%THF
• 4,4,6-TRIMETHYL-2-VINYL-1,3,2-DIOXABORINANE,VINYLBORONS?URE-2-METHYL-2,4-PENTANDIOLESTER
• NS00046592
• VINYLBORONIC ACID 2-METHYL-2,4-PENTANED&amp
• LFOAVJXWGLVDDI-UHFFFAOYSA-N
• 2-V
• 1,3,2-Dioxaborinane, 2-ethenyl-4,4,6-trimethyl-

• MDL： MFCD00066915
• Inchi： 1S/C8H15BO2/c1-5-9-10-7(2)6-8(3,4)11-9/h5,7H,1,6H2,2-4H3
• InChI Key： LFOAVJXWGLVDDI-UHFFFAOYSA-N
• SMILES： O1B(C=C)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 154.11700
• Monoisotopic Mass: 154.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.893 g/mL at 25 °C
• Boiling Point: 69-70 ºC (35 Torr)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.429
• PSA: 18.46000
• LogP: 1.80380
• Vapor Pressure: 6.4±0.3 mmHg at 25°C

Vinylboronic acid 2-methyl-2,4-pentanediol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R10; R43

Additional information on Vinylboronic acid 2-methyl-2,4-pentanediol ester

Vinylboronic Acid 2-Methyl-2,4-Pentanediol Ester (CAS No. 4627-10-5): An Overview of Its Properties and Applications

Vinylboronic acid 2-methyl-2,4-pentanediol ester (CAS No. 4627-10-5) is a versatile compound that has gained significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound, also known as Vinylboronic acid pinacol ester, is a key intermediate in the synthesis of various functional materials and pharmaceuticals. Its unique chemical structure and reactivity make it an essential tool for researchers and chemists working in these areas.

The chemical formula of Vinylboronic acid 2-methyl-2,4-pentanediol ester is C₈H₁₆BO₃. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's boronic acid functionality is particularly noteworthy, as it can undergo a variety of reactions, including Suzuki-Miyaura coupling, which is widely used in the synthesis of biologically active compounds.

Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that involves the reaction of an aryl or vinyl halide with an aryl or vinyl boronic acid or boronate ester to form a new carbon-carbon bond. This reaction is highly efficient and has been extensively studied for its applications in the synthesis of complex organic molecules, including pharmaceuticals and materials. The use of Vinylboronic acid 2-methyl-2,4-pentanediol ester as a starting material in this reaction has been shown to yield high-quality products with excellent yields and selectivity.

In the field of medicinal chemistry, Vinylboronic acid 2-methyl-2,4-pentanediol ester has been utilized in the development of novel drugs and drug candidates. Recent research has focused on its potential applications in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral compounds using this boronic acid ester as a key intermediate. The resulting compounds exhibited potent antiviral activity against several viral strains, including influenza and HIV.

Beyond its applications in medicinal chemistry, Vinylboronic acid 2-methyl-2,4-pentanediol ester has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it an attractive candidate for the development of functional polymers and copolymers. These materials can be tailored for specific applications, such as drug delivery systems, sensors, and coatings. A recent study published in Macromolecules demonstrated the synthesis of block copolymers using this boronic acid ester as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various industrial applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research into the environmental fate and toxicity of Vinylboronic acid 2-methyl-2,4-pentanediol ester has shown that it is relatively stable under normal conditions but can degrade under certain environmental conditions. Studies have also indicated that it has low toxicity to aquatic organisms, making it a safer alternative to some other boronic acid derivatives.

In conclusion, Vinylboronic acid 2-methyl-2,4-pentanediol ester (CAS No. 4627-10-5) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and reactivity make it an essential tool for researchers and chemists working in these fields. Ongoing research continues to explore new applications and improve our understanding of its behavior in various contexts.